2-(2-((4-acetylpiperazin-1-yl)methyl)-5-methoxy-4-oxopyridin-1(4H)-yl)-N-phenylacetamide

• IUPAC Name: 2-[2-[(4-acetylpiperazin-1-yl)methyl]-5-methoxy-4-oxopyridin-1-yl]-N-phenylacetamide
• InChI: InChI=1S/C21H26N4O4/c1-16(26)24-10-8-23(9-11-24)13-18-12-19(27)20(29-2)14-25(18)15-21(28)22-17-6-4-3-5-7-17/h3-7,12,14H,8-11,13,15H2,1-2H3,(H,22,28)
• InChI Key: AWALTMQMSZFEES-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)CC2=CC(=O)C(=CN2CC(=O)NC3=CC=CC=C3)OC
• Molecular Formula: C21H26N4O4
• Molecular Weight: 398.5 g/mol
• CAS No.: 921495-15-0

Description

2-(2-((4-Acetylpiperazin-1-yl)methyl)-5-methoxy-4-oxopyridin-1(4H)-yl)-N-phenylacetamide is a synthetic small molecule with a molecular formula of C21H26N4O4 and a molecular weight of 398.5 g/mol . This chemical entity features a complex structure that incorporates a 4-oxopyridine core, a phenylacetamide group, and a key 4-acetylpiperazine moiety, which is a privileged structure in medicinal chemistry known for its ability to contribute to favorable pharmacokinetic properties and target engagement . The compound is supplied for research purposes and is strictly for laboratory use; it is not intended for diagnostic, therapeutic, or personal use. While the specific biological data for this compound is not fully detailed in the public domain, its structural framework provides strong clues to its research value. The molecular scaffold is representative of a class of compounds investigated for potential pharmacological activity . Related analogues with the same core structure but different aryl substituents have been described in patent literature covering novel compounds with a range of potential therapeutic applications, suggesting this compound is a valuable intermediate or tool for exploratory research in hit-to-lead optimization campaigns . Researchers may find this compound particularly useful in programs targeting enzyme inhibition or cellular signaling pathways, given the prevalence of similar acetamide and piperazine-based structures in drug discovery .

Biological Activity

The compound 2-(2-((4-acetylpiperazin-1-yl)methyl)-5-methoxy-4-oxopyridin-1(4H)-yl)-N-phenylacetamide represents a novel class of biologically active molecules with potential therapeutic applications. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential clinical applications based on diverse research findings.

Chemical Structure and Properties

The chemical structure of the compound can be broken down into several functional groups, which contribute to its biological activity. The presence of the piperazine moiety is significant for its interactions with various biological targets.

Anticancer Activity

Research has demonstrated that derivatives similar to this compound exhibit significant anticancer properties. For instance, studies on N-phenylacetamide derivatives indicate that they can act as potent anticancer agents, particularly against prostate carcinoma cell lines (PC3) with IC50 values ranging from 52 μM to 100 μM . The mechanism often involves the induction of apoptosis and inhibition of cell proliferation through various pathways, including the modulation of NF-kB signaling .

Anticonvulsant Activity

The compound's structural analogs have been evaluated for anticonvulsant activity. In studies involving animal models, certain derivatives demonstrated efficacy in preventing seizures induced by maximal electroshock (MES) and pentylenetetrazole tests. The pharmacological profiles suggest that these compounds interact with voltage-sensitive sodium channels, which are crucial for neuronal excitability .

Antipsychotic Properties

Another area of investigation includes the potential antipsychotic effects of related piperazine compounds. These compounds have shown variable antipsychotic activity in animal models, with mechanisms involving interactions with serotonin receptors (5-HT2A) and dopamine receptors (D2) . This suggests a multifaceted approach to treating psychiatric disorders.

Antibacterial and Nematicidal Activity

Recent studies have also explored the antibacterial properties of N-phenylacetamide derivatives containing thiazole moieties. These compounds demonstrated promising antibacterial activity against various bacterial strains, with effective concentrations lower than traditional antibiotics . Additionally, nematicidal activities against Meloidogyne incognita were reported, indicating potential agricultural applications .

Case Studies

Study	Focus	Findings
Study 1	Anticancer	IC50 values for prostate cancer cell line (PC3) ranged from 52 μM to 100 μM. Induced apoptosis and inhibited proliferation .
Study 2	Anticonvulsant	Efficacy in MES and pentylenetetrazole models; interaction with sodium channels confirmed .
Study 3	Antipsychotic	Variable activity in animal models; interactions with serotonin and dopamine receptors noted .
Study 4	Antibacterial	Effective against Xanthomonas species; lower EC50 compared to standard treatments .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural uniqueness and functional group variations are highlighted below, with comparisons to analogs from the evidence:

Table 1: Structural and Functional Comparisons

Compound Name / ID	Molecular Formula	Molecular Weight	Key Substituents	Notable Features
Target Compound	C₂₁H₂₆N₅O₅	428.5	- 5-Methoxy-4-oxopyridinone - 4-Acetylpiperazinylmethyl - N-phenylacetamide	Unique pyridinone-piperazine-acetamide scaffold; potential CNS/pharmacological activity inferred from analogs .
2-(2-((4-Acetylpiperazin-1-yl)methyl)-5-Methoxy-4-Oxopyridin-1(4H)-yl)-N-(3-Nitrophenyl)acetamide	C₂₁H₂₅N₅O₆	443.5	- 3-Nitrophenyl group replaces phenyl	Nitro group enhances electron-withdrawing properties; may influence bioavailability .
N-(4-Chlorophenyl)-2-(4-((Naphthalen-1-yloxy)methyl)-1H-1,2,3-triazol-1-yl)acetamide (6m)	C₂₁H₁₈ClN₄O₂	393.8	- Chlorophenyl - Naphthalenyloxy-triazole	Triazole core instead of pyridinone; herbicide/antimicrobial applications .
2-[4-(4-Fluorophenyl)piperazin-1-yl]-N-(2-Methoxy-5-Nitrophenyl)acetamide	C₁₉H₂₀FN₅O₄	401.4	- Fluorophenyl-piperazine - Methoxy-nitrophenyl	Dual aromatic substitution; potential antipsychotic/analgesic activity .
N-Phenyl-N-[1-(2-Phenylethyl)piperidin-4-yl]acetamide (Fentanyl analog)	C₂₂H₂₇N₃O	365.5	- Piperidine core - Phenylethyl group	Opioid receptor affinity; structural simplicity vs. target compound’s complexity .
Propachlor (2-Chloro-N-(1-Methylethyl)-N-phenylacetamide)	C₁₁H₁₄ClNO	211.7	- Chloro-isopropyl group	Herbicide; lacks heterocyclic moieties .

Key Research Findings:

Heterocyclic Core Variations: The pyridinone ring in the target compound differentiates it from triazole () or indenopyran () analogs. Pyridinones are associated with enhanced metabolic stability compared to triazoles . Piperazine vs. Piperidine: The 4-acetylpiperazine group may improve solubility and CNS penetration compared to piperidine-based fentanyl analogs () .

Substituent Effects: The N-phenyl group in the target compound contrasts with electron-deficient aryl groups (e.g., 3-nitrophenyl in ), which may reduce reactivity or alter receptor binding . Methoxy and Acetyl Groups: The 5-methoxy group on the pyridinone and the acetylated piperazine could enhance lipophilicity and pharmacokinetic profiles .

Spectral and Synthetic Insights: IR spectra of analogs () show characteristic C=O stretches (~1678 cm⁻¹) for acetamide and pyridinone carbonyls. The target compound’s NMR would display distinct aromatic protons (pyridinone and phenyl) and piperazine methylene signals . Tautomerism observed in thiazolidinone analogs () is unlikely in the target compound due to its stable pyridinone structure .